Cas no 919031-59-7 (3-(2-chlorophenyl)methyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 3-(2-chlorophenyl)methyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 919031-59-7
• MF: C₁₇H₁₆ClN₅O₂
• MW: 357.794241905212
• CID: 6387274
• PubChem ID: 16812020
• Update Time: 2025-10-29

3-(2-chlorophenyl)methyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-(2-chlorophenyl)methyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• AKOS000754016
• 2-[(2-chlorophenyl)methyl]-4,7,8-trimethyl-6H-purino[7,8-a]imidazole-1,3-dione
• F3234-0993
• 919031-59-7

• Inchi： 1S/C17H16ClN5O2/c1-9-10(2)23-13-14(20-16(23)19-9)21(3)17(25)22(15(13)24)8-11-6-4-5-7-12(11)18/h4-7H,8H2,1-3H3,(H,19,20)
• InChI Key： MNMMUIHPFJLPKY-UHFFFAOYSA-N
• SMILES： ClC1=C([H])C([H])=C([H])C([H])=C1C([H])([H])N1C(N(C([H])([H])[H])C2=C(C1=O)N1C(C([H])([H])[H])=C(C([H])([H])[H])N([H])C1=N2)=O

Computed Properties

• Exact Mass: 357.0992525g/mol
• Monoisotopic Mass: 357.0992525g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 73.7Ų

Additional information on 3-(2-chlorophenyl)methyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

3-(2-Chlorophenyl)methyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 919031-59-7): A Comprehensive Overview

3-(2-Chlorophenyl)methyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 919031-59-7) is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique imidazo[1,2-g]purine core structure, is often explored for its potential biological activities and applications in drug discovery. Researchers and industry professionals frequently search for this compound due to its relevance in medicinal chemistry and its role in developing novel therapeutic agents.

The molecular structure of 3-(2-Chlorophenyl)methyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione includes a chlorophenyl group, which is known to influence the compound's binding affinity and pharmacokinetic properties. This structural feature makes it a valuable scaffold for designing inhibitors targeting specific enzymes or receptors. Recent studies have highlighted its potential in addressing neurodegenerative diseases and inflammatory conditions, aligning with current trends in precision medicine and personalized healthcare.

In the context of drug development, CAS No. 919031-59-7 is often investigated for its bioavailability and metabolic stability. These properties are critical for optimizing lead compounds in preclinical studies. The compound's imidazo[1,2-g]purine backbone also offers opportunities for structural modifications, enabling researchers to fine-tune its activity and selectivity. Such modifications are frequently discussed in forums and publications focused on small molecule therapeutics and kinase inhibitors.

Another area of interest is the compound's potential role in cancer research. Given the growing demand for targeted therapies, 3-(2-Chlorophenyl)methyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione has been explored for its ability to modulate signaling pathways involved in cell proliferation. This aligns with the increasing focus on oncology drug discovery and the search for compounds with minimal off-target effects.

From a synthetic chemistry perspective, the preparation of CAS No. 919031-59-7 involves multi-step organic reactions, often requiring palladium-catalyzed cross-coupling or heterocyclic condensation techniques. These methods are of particular interest to chemists working on high-throughput synthesis and library design for drug screening. The compound's purity and yield are critical factors, as they impact its suitability for biological assays and further development.

Market dynamics for 3-(2-Chlorophenyl)methyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione reflect its niche yet growing demand. Suppliers and contract research organizations (CROs) often list this compound in catalogs targeting pharmaceutical researchers and academic institutions. Its pricing and availability are influenced by factors such as synthesis complexity, scalability, and regulatory requirements, which are common topics in industry reports and market analyses.

In summary, 3-(2-Chlorophenyl)methyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 919031-59-7) represents a promising candidate for advancing drug discovery and biochemical research. Its structural versatility and potential therapeutic applications make it a subject of ongoing investigation, particularly in areas like neurodegeneration, inflammation, and oncology. As research continues, this compound is likely to remain a focal point for scientists seeking innovative solutions to complex medical challenges.